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Compound of Interest

4-Methoxy-2,2-dimethyl-4-
Compound Name:
oxobutanoic acid

cat. No.: B1590071

An In-Depth Technical Guide to the Physicochemical Properties of 4-Methoxy-2,2-dimethyl-4-
oxobutanoic acid

Abstract

This technical guide provides a comprehensive analysis of the core physicochemical properties
of 4-Methoxy-2,2-dimethyl-4-oxobutanoic acid (CAS No: 54043-71-9). Designed for
researchers, scientists, and professionals in drug development, this document moves beyond a
simple data sheet to offer a foundational understanding of the compound's behavior. We delve
into its structural identity, key physicochemical parameters, and the experimental
methodologies required for their validation. By explaining the causality behind experimental
choices and grounding all claims in authoritative sources, this guide serves as a practical and
trustworthy resource for laboratory applications.

Chemical Identity and Structure

4-Methoxy-2,2-dimethyl-4-oxobutanoic acid is a dicarboxylic acid monoester. Its structure
incorporates a carboxylic acid functional group, imparting acidic properties, and a methyl ester
group. The presence of a gem-dimethyl group at the C2 position sterically influences its
reactivity and physical properties.

Molecular Structure:
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Caption: 2D structure of 4-Methoxy-2,2-dimethyl-4-oxobutanoic acid.

A summary of its key identifiers is presented below.

Identifier Value

Source(s)

4-methoxy-2,2-dimethyl-4-

UPAC Name oxobutanoic acid s
CAS Number 54043-71-9 [21[3]
Molecular Formula C7H1204 [2][3]
Molecular Weight 160.17 g/mol [2]
Canonical SMILES CC(C)(CC(=0)OC)C(=0)O [1112]

Core Physicochemical Properties

The functional characteristics of a molecule are dictated by its physical and chemical

properties. This section outlines the known and predicted properties of 4-Methoxy-2,2-

dimethyl-4-oxobutanoic acid.

Property Value | Expected Behavior  Source(s)
Boiling Point 256 °C [2]
Flash Point 49 °C [2]
Data not available; predicted to
pKa
be ~4-5
Insoluble in water; Soluble in
- aqueous base (NaOH,
Solubility [4][5]

NaHCOs) and organic

solvents.

N Data not available; requires
Thermal Stability ) o
experimental determination.
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Acidity and pKa

The primary acidic character of this molecule stems from its carboxylic acid moiety (-COOH).
The pKa, or acid dissociation constant, is a critical parameter that governs the extent of
ionization at a given pH. This is fundamental to predicting its behavior in biological systems,
chromatographic separations, and formulation development. While an experimentally
determined pKa for this specific compound is not readily available in the literature, it can be
estimated to be in the range of typical carboxylic acids (approximately 4-5).

The ionization equilibrium is described by the following reaction:

R-COOH Ka R-COO~ + H*
(Protonated Form) (Deprotonated Form)

Click to download full resolution via product page
Caption: Acid-base equilibrium of a carboxylic acid.

An accurate pKa value must be determined experimentally. Potentiometric titration is the gold-
standard method for this purpose.[6]

Solubility Profile

Solubility is a cornerstone of drug development, impacting absorption, distribution, and
bioavailability. The structure of 4-Methoxy-2,2-dimethyl-4-oxobutanoic acid presents a dual
character:

e Polar Features: The carboxylic acid and methyl ester groups can engage in hydrogen
bonding and dipole-dipole interactions, conferring some affinity for polar solvents.

e Nonpolar Features: The gem-dimethyl group and the aliphatic backbone contribute to its
lipophilicity, suggesting solubility in nonpolar organic solvents.

Based on these features, a qualitative solubility profile can be predicted. The molecule is likely
insoluble in neutral water but will dissolve in dilute agqueous bases (e.g., 5% NaOH, 5%
NaHCO:s) due to the deprotonation of the carboxylic acid to form a more soluble carboxylate
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salt.[4][5] It is also expected to be soluble in common organic solvents like diethyl ether,
ethanol, and acetone.

Test Compound
(4-Methoxy-2,2-dimethyl-4-oxobutanoic acid)

l

Water (H20)

Dbservation

Insoluble
(Predicted)

5% NaOH 5% HCI Diethyl Ether

Soluble
(Strong/Weak Acid)

Insoluble Soluble

(Not a Base) (Organic Neutral)

onfirmatory Test

5% NaHCOs

Click to download full resolution via product page

Caption: Logical workflow for qualitative solubility analysis.

Thermal Stability
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Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA) are essential for characterizing the thermal stability of a
compound.[7]

o DSC measures the heat flow into or out of a sample as a function of temperature, allowing
for the precise determination of melting point, phase transitions, and purity.[8][9]

o TGA measures the change in mass of a sample as it is heated.[7] This is used to identify the
decomposition temperature, which is a critical indicator of thermal stability.

For 4-Methoxy-2,2-dimethyl-4-oxobutanoic acid, a DSC scan would reveal its melting point,
while a TGA scan would indicate the temperature at which it begins to degrade, likely through
decarboxylation or ester pyrolysis.

Experimental Protocols for Characterization

To ensure scientific integrity, predicted properties must be validated through rigorous
experimentation. The following section provides detailed, self-validating protocols for
determining the key physicochemical parameters discussed.

Protocol: Determination of pKa by Potentiometric
Titration

This protocol is based on the "half-volume™ method, a reliable technique for determining the
pKa of a weak acid.[10]

Objective: To accurately measure the pKa of 4-Methoxy-2,2-dimethyl-4-oxobutanoic acid.
Materials:

e 4-Methoxy-2,2-dimethyl-4-oxobutanoic acid (~100 mg)

o Standardized 0.1 M Sodium Hydroxide (NaOH) solution (carbonate-free)

o Deionized water

o Calibrated pH meter and electrode
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e Magnetic stirrer and stir bar
e 50 mL beaker

e 10 mL burette

Procedure:

o Sample Preparation: Accurately weigh approximately 100 mg of the compound and dissolve
it in ~20 mL of deionized water in the 50 mL beaker. If solubility is low, a co-solvent like
ethanol may be used, but its effect on the pKa must be noted.

« Titration Setup: Place the beaker on the magnetic stirrer, add the stir bar, and immerse the
calibrated pH electrode into the solution. Position the burette filled with 0.1 M NaOH directly
above the beaker.

e Initial Reading: Record the initial pH of the solution before adding any titrant.

« Titration: Begin adding the NaOH solution in small increments (e.g., 0.1-0.2 mL). After each
addition, allow the pH to stabilize and record both the volume of NaOH added and the
corresponding pH.

o Equivalence Point: Continue the titration, noting the large jump in pH that signifies the
equivalence point. Proceed for several increments beyond this point.

o Data Analysis:

o

Plot pH (y-axis) versus the volume of NaOH added (x-axis) to generate a titration curve.

[e]

Determine the exact volume of NaOH required to reach the equivalence point (Veq). This
is the steepest point of the curve.

[e]

Locate the volume that is half of the equivalence volume (Veq/2).

o

The pH of the solution at the Veg/2 volume is equal to the pKa of the acid.[10]

Trustworthiness: The self-validating nature of this protocol lies in the sigmoidal shape of the
titration curve. A well-defined inflection point is a direct indicator of a successful titration of a
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monoprotic acid.

Protocol: Qualitative Solubility Determination

This protocol provides a systematic approach to classify the solubility of the compound based
on its acid-base properties.[4][5]

Objective: To determine the solubility of 4-Methoxy-2,2-dimethyl-4-oxobutanoic acid in
various solvents.

Materials:

Test compound

Set of small test tubes

Solvents: Deionized water, 5% w/v NaOH, 5% w/v NaHCOs, 5% v/v HCI, Diethyl ether

Spatula

Procedure:

o General Method: For each solvent, add approximately 20 mg of the compound to a test tube.
Add 1 mL of the solvent in small portions, shaking vigorously after each addition.[5] Observe
if the solid dissolves completely.

e Test in Water: Perform the test with deionized water. If the compound is soluble, test the
solution with litmus paper to check for acidity.[4] Prediction: Insoluble.

e Test in 5% NaOH: If insoluble in water, perform the test with 5% NaOH. Solubility indicates
an acidic compound. Prediction: Soluble.

e Test in 5% NaHCOs: If soluble in 5% NaOH, perform the test with 5% NaHCOs. Solubility in
this weaker base indicates a relatively strong acid (like a carboxylic acid).[4] Prediction:
Soluble.

e Test in 5% HCI: If insoluble in water, perform the test with 5% HCI. Solubility would indicate a
basic compound (e.g., an amine). Prediction: Insoluble.
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o Test in Diethyl Ether: Perform the test with diethyl ether. Solubility indicates a compound with
significant nonpolar character. Prediction: Soluble.

Trustworthiness: This system is self-validating through its logical progression. A positive result
in NaOH and NaHCOs but a negative result in HCI and water provides strong, confirmatory
evidence of a water-insoluble carboxylic acid.

Conclusion

4-Methoxy-2,2-dimethyl-4-oxobutanoic acid is a bifunctional molecule whose
physicochemical properties are governed by the interplay between its acidic carboxylic group
and its lipophilic aliphatic structure. With a boiling point of 256 °C and a flash point of 49 °C, its
thermal behavior is partially characterized.[2] However, a complete understanding requires
experimental determination of its pKa, comprehensive solubility profile, and thermal stability via
DSC/TGA analysis. The protocols detailed in this guide provide a robust framework for
researchers to validate these critical parameters, ensuring data integrity and enabling the
effective application of this compound in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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